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Compound of Interest

Compound Name:
1,3-Di-Boc-2-

(trifluoromethylsulfonyl)guanidine

Cat. No.: B050915 Get Quote

Proper disposal of 1,3-Di-Boc-2-(trifluoromethylsulfonyl)guanidine is critical to ensure

laboratory safety and environmental protection. This document provides a comprehensive

guide for researchers, scientists, and drug development professionals on the safe handling and

disposal procedures for this compound, in line with established safety protocols.

Safety and Handling Profile
1,3-Di-Boc-2-(trifluoromethylsulfonyl)guanidine is classified as a hazardous chemical.[1]

Adherence to safety guidelines outlined in the Safety Data Sheet (SDS) is mandatory when

handling this substance.

Identifier Value Source

CAS Number 207857-15-6 [1][2]

Molecular Formula C₁₂H₂₀F₃N₃O₆S [2]

Molecular Weight 391.36 g/mol [3]

Appearance Solid

Melting Point 113 °C (decomposes)

Storage Class 11 (Combustible Solids)
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Hazard Statement Description

H315 Causes skin irritation.[2][3]

H319 Causes serious eye irritation.[2][3]

H335 May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
Before handling or disposing of 1,3-Di-Boc-2-(trifluoromethylsulfonyl)guanidine, ensure the

following personal protective equipment is worn to prevent exposure:

Hand Protection: Wear appropriate protective gloves.[1][3]

Eye/Face Protection: Use tight-sealing safety goggles or a face shield.[1][3]

Skin and Body Protection: Wear protective clothing to prevent skin exposure.[1]

Respiratory Protection: If ventilation is inadequate or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Disposal Protocol
Waste materials containing 1,3-Di-Boc-2-(trifluoromethylsulfonyl)guanidine must be

managed as hazardous waste. Disposal must be carried out in strict accordance with all

applicable federal, state, and local environmental regulations.[4] Do not dispose of this

chemical into the environment, drains, or sewer systems.[1][4]

Step-by-Step Disposal Procedure:

Containment of Spills or Waste:

For spills or residual solid material, carefully sweep up the substance, avoiding dust

formation.[1]

Shovel the collected material into a suitable, clearly labeled, and closed container for

disposal.[1][2]
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Packaging Waste:

Leave the chemical waste in its original container whenever possible.[4]

Do not mix with other waste streams.[4]

Ensure the container is tightly sealed and stored in a well-ventilated, secure area, such as

a locked cabinet, while awaiting disposal.[3]

Disposal of Contaminated Containers:

Empty containers should be handled as if they still contain the product.[4]

Follow the same disposal pathway as the chemical waste itself. Do not attempt to clean or

reuse the containers.

Final Disposal:

The packaged waste must be disposed of through an approved and licensed waste

disposal company or plant.[3][4]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for proper collection and disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,3-Di-Boc-2-
(trifluoromethylsulfonyl)guanidine.
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Identify Waste
(Solid chemical, spill residue,
or contaminated materials)

Wear Full PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Contain Waste
Sweep solids into a suitable,

closed, and labeled container.
Avoid creating dust.

Handle Empty Container
Treat as hazardous waste.

Do not rinse or reuse.

Empty Container

Store Securely
Place sealed container in a
designated, well-ventilated,

and secure area.

Chemical Waste

Arrange Professional Disposal
Contact EHS to have waste
collected by an approved
waste disposal service.

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Di-Boc-2-(trifluoromethylsulfonyl)guanidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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